BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling of 5-Bromo-2-
methylpyridine: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Bromo-2-methylpyridine

Cat. No.: B113479

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and key experimental
considerations for 5-Bromo-2-methylpyridine (CAS No: 3430-13-5). The information is
intended to support laboratory research, chemical synthesis, and drug development activities
by consolidating essential data on its properties, hazards, and procedural guidelines.

Chemical and Physical Properties

5-Bromo-2-methylpyridine, also known as 5-Bromo-2-picoline, is a halogenated pyridine
derivative.[1] It serves as a crucial intermediate in the synthesis of various pharmaceutical and
agrochemical compounds.[2] A summary of its key physical and chemical properties is
presented in Table 1.
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Property Value References
Molecular Formula CeHeBrN [3]
Molecular Weight 172.02 g/mol [3]
Appearance Off—whij[e to Iight yellow solid or 1]
crystalline solid
Melting Point 32-36 °C [3]
Boiling Point 182.7 °C at 760 mmHg [5]
Density ~1.5 g/cm?3 [5]
Flash Point 64.3 °C [5]
Vapor Pressure 1.1£0.3 mmHg at 25°C [5]
Solubility Information not available
CAS Number 3430-13-5 [3]

Hazard Identification and Toxicology

5-Bromo-2-methylpyridine is classified as a hazardous substance. It is harmful if swallowed

or in contact with skin, causes skin irritation, and serious eye irritation, and may cause

respiratory irritation.[6][7]

GHS Hazard Statements:[7]

e H302: Harmful if swallowed

e H312: Harmful in contact with skin

e H315: Causes skin irritation

e H319: Causes serious eye irritation

e H332: Harmful if inhaled

o H335: May cause respiratory irritation
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A summary of available toxicological data is presented in Table 2.

Hazard Classification GHS Category References
Acute Toxicity, Oral Category 4 [819]
Acute Toxicity, Dermal Category 4 [819]
Acute Toxicity, Inhalation Category 4 [8]
Skin Corrosion/Irritation Category 2 [6][8]
Serious Eye Damage/Eye

o Category 2 [6][8]
Irritation
Specific target organ toxicity —
single exposure (Respiratory Category 3 [8][10]

system)

Safety and Handling Precautions

Due to its hazardous nature, strict safety protocols must be followed when handling 5-Bromo-
2-methylpyridine. The general safety precautions for handling pyridine and its derivatives
should be observed.[11][12]

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory.[13]
» Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.[11]
» Skin and Body Protection: A lab coat and appropriate protective clothing should be worn.[13]

o Respiratory Protection: Work in a well-ventilated area, preferably a certified chemical fume
hood.[11] If exposure limits are exceeded, a NIOSH/MSHA-approved respirator should be
used.[8]

Handling and Storage
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e Handling: Avoid contact with skin, eyes, and clothing.[13] Do not breathe dust, fume, gas,
mist, vapors, or spray.[6] Wash hands thoroughly after handling.[6]

o Storage: Store in a cool, dry, and well-ventilated place.[11] Keep containers tightly closed
and store locked up.[8]

Emergency Procedures
First Aid Measures

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[8]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[8]

e If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[8]

 |If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
[8]

Firefighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
[14]

o Specific Hazards: May decompose upon combustion to generate poisonous fumes.[13]
Closed containers may explode from the heat of a fire.[13]

o Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[9]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Evacuate personnel to safe areas
and keep people away from and upwind of the spill.[6]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[13]
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» Methods for Cleaning Up: Absorb with inert material (e.g., diatomite, universal binders) and
dispose of in accordance with local regulations.[15]

Experimental Protocols
Synthesis of 5-Bromo-2-methylpyridine

A common method for the synthesis of 5-Bromo-2-methylpyridine involves the bromination of
2-methylpyridine. Below is a general protocol adapted from available literature.[16]

Materials:

2-methylpyridine

o Diethyl malonate

o Alkali metal (e.g., sodium)
 5-nitro-2-chloropyridine

e Pd/C catalyst

e Bromine

e Sodium nitrite

Appropriate solvents and acids

Procedure:

e Synthesis of 5-nitro-2-methylpyridine:

o React diethyl malonate with an alkali metal to form the corresponding salt.

o Add 5-nitro-2-chloropyridine to the salt for a condensation reaction.

o Perform decarboxylation under acidic conditions to yield 5-nitro-2-methylpyridine.[16]

o Synthesis of 5-amino-2-methylpyridine:
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o Conduct a hydrogenation reduction of 5-nitro-2-methylpyridine using a Pd/C catalyst.[16]

e Synthesis of 5-Bromo-2-methylpyridine:
o React 5-amino-2-methylpyridine with an acid to form a salt.
o Cool the reaction mixture and add bromine, followed by a sodium nitrite water solution.[16]

o The final product, 5-Bromo-2-methylpyridine, is then isolated.[16]

Purification

Purification of the crude product can be achieved through recrystallization or column
chromatography.

o Recrystallization: A suitable solvent system, often a mixture of a polar solvent (e.g., ethanol)
and a non-polar solvent (e.g., ethyl acetate), can be used. The crude product is dissolved in
a minimum amount of the hot solvent mixture and allowed to cool slowly to form crystals,
which are then collected by filtration.

e Column Chromatography: Silica gel column chromatography can be employed for
purification, using an appropriate eluent system.

Analytical Methods

The identity and purity of 5-Bromo-2-methylpyridine can be confirmed using various
analytical techniques.

» High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be
used for purity analysis. A C18 column with a mobile phase of acetonitrile and water with an
acid modifier is a common setup.[9]

o Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used to determine the
molecular weight and fragmentation pattern, confirming the structure of the compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for
structural elucidation.
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Signaling Pathways and Biological Activity

Currently, there is no publicly available scientific literature detailing the direct involvement of 5-
Bromo-2-methylpyridine in specific cellular signaling pathways. As a chemical intermediate,
its primary role is in the synthesis of more complex, biologically active molecules. The
biological effects of derivatives of similar brominated pyridines have been studied, particularly
in the context of anticancer and antimicrobial research, but these findings cannot be directly
extrapolated to 5-Bromo-2-methylpyridine itself. Further research is required to determine if
this compound has any direct biological or signaling effects.

Logical Workflow and Visualization

The following diagram illustrates a generalized workflow for the safe handling and use of 5-
Bromo-2-methylpyridine in a laboratory setting.
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Fig. 1. General workflow for the safe handling of 5-Bromo-2-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b113479#safety-and-handling-of-5-bromo-2-
methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b113479#safety-and-handling-of-5-bromo-2-methylpyridine
https://www.benchchem.com/product/b113479#safety-and-handling-of-5-bromo-2-methylpyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b113479?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

